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Compound of Interest

Compound Name: (Tetrahydro-pyran-2-yl)-acetic acid

Cat. No.: B079629

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive review of the available scientific literature on
(Tetrahydro-pyran-2-yl)-acetic acid. Due to the limited availability of detailed public data for
this specific molecule, this document also includes relevant information on closely related
compounds to provide a broader context for its potential synthesis, properties, and biological

activities.

Chemical and Physical Properties

(Tetrahydro-pyran-2-yl)-acetic acid, also known by its CAS Number 13103-40-7, is a
carboxylic acid derivative of tetrahydropyran.[1][2] While extensive experimental data is scarce,
the following table summarizes its basic chemical and physical properties gathered from

various chemical suppliers.
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Property Value Source
Molecular Formula C7H1203 [1]
Molecular Weight 144.17 g/mol [1]

CAS Number 13103-40-7 [1][2]
Appearance Solid [1]
Melting Point 55-57 °C [2]
Boiling Point 110-112 °C (at 2 mmHg) [2]
Purity Typically 297% [11[2]

Synthesis and Experimental Protocols

A detailed, peer-reviewed experimental protocol for the direct synthesis of (Tetrahydro-pyran-
2-yl)-acetic acid is not readily available in the surveyed scientific literature. However, the
synthesis of a structurally similar compound, (-)-2-((2R, 6R)-6-methyltetrahydro-2H-pyran-2-yl)
acetic acid, has been reported and can serve as a valuable reference for a potential synthetic
strategy.[3]

lllustrative Synthesis of a Related Tetrahydropyran
Acetic Acid Derivative

The total synthesis of (-)-Civet, a methylated analog, was achieved from tri-O-acetyl-D-glucal.
[3] The key steps involved the formation of the tetrahydropyran ring, followed by functional
group manipulations to introduce the acetic acid moiety.

Experimental Workflow for the Synthesis of (-)-2-((2R, 6R)-6-methyltetrahydro-2H-pyran-2-yl)
acetic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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